Cas no 1060307-79-0 (N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 1060307-79-0
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 5759754
• PubChem ID: 25869110
• Update Time: 2025-06-15

N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide
• 1060307-79-0
• F5104-0147
• N1-isobutyl-N2-(2-(thiophen-3-yl)ethyl)oxalamide
• AKOS024498560
• N'-(2-methylpropyl)-N-(2-thiophen-3-ylethyl)oxamide
• N-(2-methylpropyl)-N'-[2-(thiophen-3-yl)ethyl]ethanediamide

• Inchi： 1S/C12H18N2O2S/c1-9(2)7-14-12(16)11(15)13-5-3-10-4-6-17-8-10/h4,6,8-9H,3,5,7H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key： FZSBSMFZHTYOKE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(C(NCC(C)C)=O)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide

Introduction to N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide (CAS No. 1060307-79-0)

N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide, a compound with the CAS number 1060307-79-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this diamide derivative incorporates a 2-methylpropyl group and a thiophen-3-yl moiety, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide have been the subject of extensive studies in recent years. Researchers have explored its synthetic pathways, aiming to optimize yield and purity while maintaining structural integrity. The incorporation of the thiophen-3-yl group introduces a sulfur-rich heterocyclic ring, which is known for its ability to participate in various organic transformations. This feature makes the compound particularly interesting for applications in catalysis and material science.

In the realm of pharmaceutical research, N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide has been investigated for its potential biological activity. Preliminary studies suggest that this compound exhibits promising properties as an intermediate in the development of novel therapeutic agents. The presence of both amide functionalities and the aromatic thiophen-3-yl group suggests that it may interact with biological targets in unique ways, potentially leading to the discovery of new drugs with enhanced efficacy and reduced side effects.

The structural features of N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide also make it a valuable candidate for use in polymer chemistry. The diamide linkage provides rigidity to the molecular framework, while the flexible 2-methylpropyl side chain allows for tunable physical properties. These characteristics are particularly advantageous in the design of advanced materials such as high-performance polymers, coatings, and adhesives.

Recent advancements in computational chemistry have further illuminated the potential applications of this compound. Molecular modeling studies have revealed that N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide can form stable complexes with various metal ions, suggesting its utility as a ligand in coordination chemistry. Such complexes have applications in catalysis, sensing, and even in the development of new materials with tailored electronic properties.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. The aromaticity and electron-rich nature of thiophene rings make them ideal candidates for drug design. The incorporation of a thiophen-3-yl group into N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide not only enhances its chemical diversity but also opens up new avenues for therapeutic intervention. Researchers are exploring its potential as a scaffold for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In conclusion, N-(2-methylpropyl)-N'-2-(thiophen-3-yl)ethylethanediamide (CAS No. 1060307-79-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its promising biological and material science applications, make it a compound of great interest to researchers worldwide. As our understanding of its properties continues to grow, so too will its utility in advancing scientific knowledge and technological innovation.